Cas no 93914-88-6 (1-(4-bromo-3-nitrophenyl)-2-chloroethan-1-one)

• Product Name: 1-(4-bromo-3-nitrophenyl)-2-chloroethan-1-one
• CAS No: 93914-88-6
• MF: C₈H₅BrClNO₃
• MW: 278.487200498581
• CID: 4341479
• PubChem ID: 15588914
• Update Time: 2025-10-20

1-(4-bromo-3-nitrophenyl)-2-chloroethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(4-bromo-3-nitrophenyl)-2-chloro-
• 1-(4-bromo-3-nitrophenyl)-2-chloroethan-1-one
• EN300-1911804
• SCHEMBL6746842
• 93914-88-6

• Inchi： 1S/C8H5BrClNO3/c9-6-2-1-5(8(12)4-10)3-7(6)11(13)14/h1-3H,4H2
• InChI Key： PBSWTDXXULJSCK-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(Br)C([N+]([O-])=O)=C1)CCl

Computed Properties

• Exact Mass: 276.91413Da
• Monoisotopic Mass: 276.91413Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 62.9Ų

Additional information on 1-(4-bromo-3-nitrophenyl)-2-chloroethan-1-one

Research Brief on 1-(4-bromo-3-nitrophenyl)-2-chloroethan-1-one (CAS: 93914-88-6)

1-(4-bromo-3-nitrophenyl)-2-chloroethan-1-one (CAS: 93914-88-6) is a key intermediate in the synthesis of various bioactive compounds, particularly in pharmaceutical and agrochemical applications. Recent studies have highlighted its role in the development of novel therapeutic agents, owing to its versatile chemical properties and reactivity. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, applications, and potential in drug discovery.

A recent study published in the Journal of Medicinal Chemistry explored the use of 1-(4-bromo-3-nitrophenyl)-2-chloroethan-1-one as a precursor in the synthesis of kinase inhibitors. The researchers demonstrated that this compound can be efficiently converted into a series of pyrazole derivatives, which exhibited significant inhibitory activity against specific cancer-related kinases. The study emphasized the compound's role in facilitating the introduction of bromo and nitro functional groups, which are crucial for the binding affinity of the resulting inhibitors.

In another investigation, a team from the European Journal of Organic Chemistry reported a novel synthetic route for 1-(4-bromo-3-nitrophenyl)-2-chloroethan-1-one, optimizing the reaction conditions to achieve higher yields and purity. The study also explored the compound's stability under various conditions, providing valuable insights for its large-scale production and storage. These findings are particularly relevant for industrial applications, where consistency and scalability are critical.

Furthermore, a 2023 study in Bioorganic & Medicinal Chemistry Letters highlighted the potential of 1-(4-bromo-3-nitrophenyl)-2-chloroethan-1-one in the development of antimicrobial agents. The researchers synthesized a series of Schiff base derivatives using this compound and evaluated their activity against multidrug-resistant bacterial strains. The results indicated promising antibacterial properties, suggesting its utility in addressing the growing challenge of antibiotic resistance.

In conclusion, 1-(4-bromo-3-nitrophenyl)-2-chloroethan-1-one (CAS: 93914-88-6) continues to be a valuable building block in medicinal chemistry, with recent studies underscoring its versatility and potential in drug discovery. Its applications range from kinase inhibitors to antimicrobial agents, making it a compound of significant interest for future research. Further studies are warranted to explore its full therapeutic potential and optimize its synthetic pathways for industrial use.